Cas no 64316-73-0 (Benzenamine,N-cyclohexyl-, hydrochloride (1:1))

• Product Name: Benzenamine,N-cyclohexyl-, hydrochloride (1:1)
• CAS No: 64316-73-0
• MF: C₁₂H₁₈ClN
• MW: 211.731022357941
• CID: 501731
• PubChem ID: 2738136
• Update Time: 2025-04-19

Benzenamine,N-cyclohexyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N-cyclohexyl-, hydrochloride (1:1)
• N-cyclohexylaniline,hydrochloride
• benzenamine,N-cyclohexyl-hydrochloride
• N1-Phenylcyclohexan-1-amine hydrochloride
• N-Cyclohexyl-anilin,Hydrochlorid
• N-Cyclohexylaniline hydrochloride,tech
• N-phenylcyclohexylamine hydrochloride
• A834713
• N-cyclohexylaniline Hydrochloride
• N-cyclohexylaniline;hydrochloride
• FT-0629713
• N1-PHENYLCYCLOHEXAN-1-AMINE HCl
• SCHEMBL7002314
• Benzenamine,N-cyclohexyl-,hydrochloride(1:1)
• DTXSID30372282
• 64316-73-0

• Inchi： 1S/C12H17N.ClH/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12;/h1,3-4,7-8,12-13H,2,5-6,9-10H2;1H
• InChI Key： DVGLBMLXBJFWSX-UHFFFAOYSA-N
• SMILES： Cl.N(C1C=CC=CC=1)C1CCCCC1

Computed Properties

• Exact Mass: 211.11300
• Monoisotopic Mass: 211.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 4.30620

Benzenamine,N-cyclohexyl-, hydrochloride (1:1) Security Information

• Hazardous Material Identification：